Cas no 99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-)
99419-01-9 structure
Product Name:1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
CAS No:99419-01-9
MF:C5H8N2S3
MW:192.325416564941
CID:750233
PubChem ID:20646347
Update Time:2025-04-19
1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
- 2-ethylsulfanyl-5-methylsulfanyl-1,3,4-thiadiazole
- SCHEMBL4822631
- DTXSID30609242
- 2-(Ethylsulfanyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
- 99419-01-9
-
- Inchi: 1S/C5H8N2S3/c1-3-9-5-7-6-4(8-2)10-5/h3H2,1-2H3
- InChI Key: QCQMPTDWOWMRCS-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(SC)S1)CC
Computed Properties
- Exact Mass: 191.98496178g/mol
- Monoisotopic Mass: 191.98496178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 105Ų
1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-) Related Products
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